Cas no 2949-26-0 (2-Ethynylnaphthalene)

2-Ethynylnaphthalene Properties

Names and Identifiers

• 2-Ethynyl-naphthalene
• 2-Ethynylnaphthalene
• Naphthalene, 2-ethynyl-
• Naphthylene-2-acetylene
• (2-naphthyl)acetylene
• 2-(2-naphthyl)acetylene
• 2-(ethynyl)naphthalene
• 2-Ethynyl Naphtalene
• Naphthalene,2-ethynyl
• naphth-2-yl-acetylene
• PubChem19828
• IZXPFTLEVNQLGD-UHFFFAOYSA-N
• 2-ethynyl-naphthalene, AldrichCPR
• BDBM50027783
• AB0024021
• ST2416869
• W5203
• E0933
• A5498
• PS-8914
• Q-102463
• Ethynylnaphthalene, 2-
• InChI=1/C12H8/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h1,3-9
• CCRIS 4255
• CHEMBL1743361
• CS-W005234
• Naphthalene,2-ethynyl-
• FT-0767483
• SY050708
• 123333-47-1
• FT-0691671
• X4QQT78LBL
• AKOS010651579
• 2949-26-0
• EN300-1231827
• MFCD00870424
• DTXSID50183690
• DS-1798
• DTXCID90106181
• DB-012638
• +Expand

• MDL： MFCD00870424
• InChIKey： IZXPFTLEVNQLGD-UHFFFAOYSA-N
• Inchi： 1S/C12H8/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h1,3-9H
• SMILES： C12=C([H])C([H])=C([H])C([H])=C1C([H])=C([H])C(C#C[H])=C2[H]

Computed Properties

• Exact Mass: 152.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.063
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.82110
• PSA: 0.00000
• Refractive Index: 1.643
• Boiling Point: 110°C/1mmHg(lit.)
• Melting Point: 40.0 to 44.0 deg-C
• Flash Point: 106.3ºC
• Density: 1.07g/cm3

2-Ethynylnaphthalene Security Information

• Hazard Statement： H302+H312+H332
• Warning Statement： P280
• Storage Condition：0-10°C
• Signal Word：Warning

2-Ethynylnaphthalene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons